(2S)-2-Hydroxy-2-methyl-3-oxobutanoic acid

• CAS No.: 71698-08-3
• Product Name: (2S)-2-Hydroxy-2-methyl-3-oxobutanoic acid
• Molecular Formula: C5H8O4
• Molecular Weight: 132.11 g/mol
• IUPAC Name: (2S)-2-hydroxy-2-methyl-3-oxobutanoic acid
• Standard InChI: InChI=1S/C5H8O4/c1-3(6)5(2,9)4(7)8/h9H,1-2H3,(H,7,8)/t5-/m0/s1
• Standard InChIKey: NMDWGEGFJUBKLB-YFKPBYRVSA-N
• Isomeric SMILES: CC(=O)[C@@](C)(C(=O)O)O
• SMILES: CC(=O)C(C)(C(=O)O)O
• Canonical SMILES: CC(=O)C(C)(C(=O)O)O
• Physical Description: Solid
• Description: (S)-2-Acetolactate, also known as B-dyn a, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms (S)-2-Acetolactate is soluble (in water) and a weakly acidic compound (based on its pKa) (S)-2-Acetolactate exists in all eukaryotes, ranging from yeast to humans (S)-2-Acetolactate participates in a number of enzymatic reactions. In particular, (S)-2-Acetolactate can be biosynthesized from pyruvic acid; which is catalyzed by the enzyme acetolactate synthase / acetohydroxybutanoate synthase. In addition, (S)-2-Acetolactate can be biosynthesized from pyruvic acid; which is mediated by the enzyme acetohydroxybutanoate synthase / acetolactate synthase. Outside of the human body, (S)-2-acetolactate can be found in a number of food items such as globe artichoke, durian, sweet bay, and vaccinium (blueberry, cranberry, huckleberry). This makes (S)-2-acetolactate a potential biomarker for the consumption of these food products.; (2S)-2-hydroxy-2-methyl-3-oxobutanoic acid is a 2-acetyllactic acid. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a (2S)-2-hydroxy-2-methyl-3-oxobutanoate.
• Synonyms: Butanoic acid, 2-hydroxy-2-methyl-3-oxo-, (2S)- (9CI);(S)-α-Acetolactic Acid
• PubChem Compound: 440878
• Last Modified: Nov 11 2021